Cas no 86111-48-0 (1-(4-Methoxyphenyl)-2,4-dinitrobenzene)

1-(4-Methoxyphenyl)-2,4-dinitrobenzene structure
86111-48-0 structure
Product Name:1-(4-Methoxyphenyl)-2,4-dinitrobenzene
CAS No:86111-48-0
MF:C13H10N2O5
MW:274.22890329361
CID:991372
PubChem ID:266825
Update Time:2025-04-20

1-(4-Methoxyphenyl)-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4'-Methoxy-2,4-dinitro-1,1'-biphenyl
    • NSC105626
    • DTXSID101006610
    • NSC-105626
    • 86111-48-0
    • 1-(4-Methoxyphenyl)-2,4-dinitrobenzene
    • Inchi: 1S/C13H10N2O5/c1-20-11-5-2-9(3-6-11)12-7-4-10(14(16)17)8-13(12)15(18)19/h2-8H,1H3
    • InChI Key: TZCFWLIFZPVEDU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 274.05897142g/mol
  • Monoisotopic Mass: 274.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 101Ų
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